Cas no 24885-51-6 (5-Ethyl-1-beta-D-glucopyranosyl-2,4(1H,3H)-pyrimidinedione)

• Product Name: 5-Ethyl-1-beta-D-glucopyranosyl-2,4(1H,3H)-pyrimidinedione
• CAS No: 24885-51-6
• MF: C₁₂H₁₈N₂O₇
• MW: 302.280523777008
• CID: 272471
• Update Time: 2023-08-03

5-Ethyl-1-beta-D-glucopyranosyl-2,4(1H,3H)-pyrimidinedione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-ethyl-1-b-D-glucopyranosyl-
• 5-Ethyl-1-beta-D-glucopyranosyl-2,4(1H,3H)-pyrimidinedione
• 2,4(1H,3H)-Pyrimidinedione, 5-ethyl-1-beta-D-glucopyranosyl-
• 5-Ethyl-1-hexopyranosyl-4-hydroxypyrimidin-2(1H)-one

• Inchi： 1S/C12H18N2O7/c1-2-5-3-14(12(20)13-10(5)19)11-9(18)8(17)7(16)6(4-15)21-11/h3,6-9,11,15-18H,2,4H2,1H3,(H,13,19,20)/t6-,7-,8+,9-,11?/m1/s1
• InChI Key： NTBKDLSMBLKAOT-OGADHKOYSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H](C1N1C(NC(C(CC)=C1)=O)=O)O)O)O

Computed Properties

• Exact Mass: 302.111
• Monoisotopic Mass: 302.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 140

Experimental Properties

• Density: 1.541
• Refractive Index: 1.613